Cas no 319-20-0 (12H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-h]quinoline)

12H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-h]quinoline structure
319-20-0 structure
Product name:12H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-h]quinoline
CAS No:319-20-0
MF:C17H10N2S
MW:274.3397
CID:306046
PubChem ID:71361353

12H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-h]quinoline Chemical and Physical Properties

Names and Identifiers

    • 12H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-h]quinoline
    • Thianaphtheno[3',2':2,3]pyrido[6,7:3'',2'']indole
    • CTK1C2580
    • DTXSID10785093
    • 319-20-0
    • Inchi: InChI=1S/C17H10N2S/c1-2-6-13-11(5-1)16-17(20-13)12-8-7-10-4-3-9-18-14(10)15(12)19-16/h1-9,19H
    • InChI Key: VFNJBKVQYWQNGU-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C3C4SC5C=CC=CC=5C=4NC3=2)C=CC=1

Computed Properties

  • Exact Mass: 274.05646950g/mol
  • Monoisotopic Mass: 274.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.9Ų
  • XLogP3: 4.8

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